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Compound of Interest

Compound Name: Dichapetalin J

Cat. No.: B15193984 Get Quote

Disclaimer: Specific spectroscopic data for Dichapetalin J could not be located in the available

literature. Therefore, this guide utilizes data from the well-characterized Dichapetalin M as a

representative example of the dichapetalin class of triterpenoids. This document is intended for

researchers, scientists, and drug development professionals.

Introduction
Dichapetalins are a class of complex triterpenoids isolated from plants of the Dichapetalum

genus. These natural products have garnered significant interest due to their potent cytotoxic

and anti-proliferative activities against various cancer cell lines. This guide provides a detailed

overview of the spectroscopic data of a representative dichapetalin, Dichapetalin M, outlines

the general experimental protocols for the isolation and characterization of these compounds,

and explores their potential mechanism of action through signaling pathway diagrams.

Spectroscopic Data of Dichapetalin M
The structural elucidation of dichapetalins relies heavily on modern spectroscopic techniques,

primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopic Data
The ¹H and ¹³C NMR data for Dichapetalin M, isolated from Dichapetalum madagascariensis,

are summarized in the tables below. This data is crucial for the complete assignment of the

molecule's complex structure.
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Table 1: ¹H NMR Data of Dichapetalin M (CDCl₃)
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

2 3.55 d 9.5

6α 4.30 dd 11.5, 5.0

6β 3.85 m

7 5.40 d 9.5

11 5.65 m

12 5.50 m

15 2.10 & 1.80 m

16 2.05 & 1.75 m

17 2.25 m

20 2.50 m

22 4.90 m

23 4.60 m

24 2.30 m

25 - - -

26-Me 1.15 s

27-Me 1.05 s

28-Me 0.95 s

29-Me 0.85 s

30 0.75 & 0.65 d 4.5

2'-H 7.30-7.50 m

3'-H 7.30-7.50 m

4'-H 7.30-7.50 m

5'-H 7.30-7.50 m
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6'-H 7.30-7.50 m

OAc 2.05 s

Table 2: ¹³C NMR Data of Dichapetalin M (CDCl₃)

Position
Chemical Shift (δ)
ppm

Position
Chemical Shift (δ)
ppm

1 38.5 18 16.5

2 81.0 19 21.0

3 43.5 20 40.0

4 39.0 21 176.0

5 55.0 22 78.0

6 72.0 23 75.0

7 120.0 24 35.0

8 140.0 25 85.0

9 50.0 26 28.0

10 37.0 27 16.0

11 125.0 28 15.5

12 130.0 29 29.0

13 45.0 30 20.0

14 49.0 1' 138.0

15 32.0 2', 6' 128.5

16 26.0 3', 5' 128.0

17 52.0 4' 127.0

OAc (C=O) 170.5 OAc (CH₃) 21.0
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Mass Spectrometry Data
High-resolution electrospray ionization mass spectrometry (HRESIMS) is employed to

determine the elemental composition and exact mass of dichapetalins.

Table 3: Mass Spectrometry Data for Dichapetalin M

Ion Formula Calculated Mass
Observed Mass
(m/z)

[M+H]⁺ C₄₀H₅₃O₉ 685.3684 685.3689

[M+Na]⁺ C₄₀H₅₂O₉Na 707.3504 707.3508

Experimental Protocols
The following sections detail the general methodologies for the isolation and spectroscopic

analysis of dichapetalins.

Isolation of Dichapetalins
The isolation of dichapetalins from plant material is a multi-step process involving extraction

and chromatography.
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Air-dried and powdered plant material (e.g., roots of Dichapetalum sp.)

Maceration with organic solvents (e.g., methanol, ethanol, or acetone)

Concentration of the extract under reduced pressure

Solvent-solvent partitioning (e.g., with n-hexane, ethyl acetate, n-butanol)

Column chromatography on silica gel

Collection of fractions

TLC analysis of fractions to pool similar fractions

Preparative HPLC for final purification

Isolation of pure dichapetalin
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To cite this document: BenchChem. [Spectroscopic and Biological Insights into
Dichapetalins: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15193984#spectroscopic-data-of-dichapetalin-j-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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